2,6-diamino-4-(4-isopropylphenyl)-4H-thiopyran-3,5-dicarbonitrile

• IUPAC Name: 2,6-diamino-4-(4-propan-2-ylphenyl)-4H-thiopyran-3,5-dicarbonitrile
• InChI: InChI=1S/C16H16N4S/c1-9(2)10-3-5-11(6-4-10)14-12(7-17)15(19)21-16(20)13(14)8-18/h3-6,9,14H,19-20H2,1-2H3
• InChI Key: OMCAVIWIRQSBCQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2C(=C(SC(=C2C#N)N)N)C#N
• Molecular Formula: C16H16N4S
• Molecular Weight: 296.4 g/mol

Description

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. The amino groups might participate in reactions with acids or electrophiles. The nitrile groups could be hydrolyzed to form carboxylic acids or amides. The thiopyran ring might undergo reactions typical of aromatic compounds.

Scientific Research Applications

Synthesis and Chemical Properties

• Catalytic Synthesis : The compound is used in the synthesis of 2,6-diamino-4-Aryl-4H-Thiopyran-3,5-dicarbonitrile derivatives, employing a one-pot, four-component procedure. A magnetic NH2.MIL-101(Fe)/ED catalyst, a basic metal-organic framework, is used in this process. This method allows for efficient and retrievable catalysis, highlighting its importance in organic synthesis (Moghaddam et al., 2022).

• Recyclization Reactions : 2,6-Diamino-4-(4-isopropylphenyl)-4H-thiopyran-3,5-dicarbonitrile undergoes various recyclization reactions. For instance, when reacted with 1-morpholino-1-cyclopentene, it forms 4-aryl-2-thioxo-2,5,6,7-tetrahydro-1H-[1]pyrindine-3-carbonitriles. These reactions are crucial in synthesizing various heterocyclic compounds, demonstrating the compound's versatility in organic chemistry (Dyachenko & Dyachenko, 2007).

• Use in Heterocyclic Synthesis : The compound is integral in the synthesis of heterocyclic compounds. For example, its reaction with arylmethylenemalononitrile and cyanothioacetamide leads to the formation of various 4-aryl-2,6-diamino-4H-thiopyran-3,5-dicarbonitriles. This process underscores its role in creating structurally diverse and potentially biologically active heterocycles (Elgemeie et al., 1986).

• X-ray Crystallography : The compound's structure has been determined using X-ray crystallography, essential for understanding its chemical behavior and interactions. Such structural analysis is vital for its application in various synthesis processes and potential drug design (Dyachenko & Dyachenko, 2008).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without specific information about this compound’s biological activity, it’s difficult to comment on its mechanism of action.

Future Directions

The future research directions for this compound would depend on its potential applications. If it has bioactive properties, it could be studied further for potential medicinal uses. Alternatively, if it has unique physical or chemical properties, it could be studied for potential industrial applications.